N-(4-ethoxyphenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H18N4O4S/c1-2-27-17-9-3-14(4-10-17)21-18(24)13-28-19-20-11-12-22(19)15-5-7-16(8-6-15)23(25)26/h3-12H,2,13H2,1H3,(H,21,24)
• InChI Key: MEWUTSQYSDAUPV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

N-(4-ethoxyphenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'NESA' and is known for its unique properties and mechanism of action.

Scientific Research Applications

Anticonvulsant Activity

Compounds with imidazole derivatives, such as omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives, have been synthesized and evaluated for their anticonvulsant activity against seizures induced by maximal electroshock. The study highlights the potential use of imidazole derivatives in developing new therapeutic agents for the treatment of epilepsy (Aktürk et al., 2002).

Antiprotozoal Activity

Novel 2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-benzimidazole derivatives have been synthesized and tested against protozoa like Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica. These compounds showed strong activity, with IC50 values in the nanomolar range, indicating the potential for these types of compounds in antiprotozoal drug development (Pérez‐Villanueva et al., 2013).

Antimicrobial and Antitubercular Agents

N-(4-(4-chloro-1H-imidazol-1-yl)-3-methoxyphenyl)amide/sulfonamide derivatives have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains, as well as for their antitubercular activity against Mycobacterium tuberculosis H37Rv strain. Such studies indicate the significance of imidazole derivatives in the search for new antimicrobial and antitubercular agents (Ranjith et al., 2014).

Coordination Complexes and Antioxidant Activity

Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized, revealing their potential for creating supramolecular architectures via hydrogen bonding interactions. These complexes also exhibited significant antioxidant activity, demonstrating the utility of such compounds in the development of new antioxidant agents (Chkirate et al., 2019).